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Compound of Interest

Compound Name: Adifyline

Audience: Researchers, scientists, and drug development professionals.
Introduction

Adifyline™ (Acetyl Hexapeptide-38) is a cosmetic peptide designed to increase local volume
by enhancing adipogenesis, the process of forming mature fat cells (adipocytes) from
preadipocytes.[1][2] The proposed mechanism of action involves the stimulation of the
peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-10a).[1][3] PGC-1a
is a transcriptional coactivator that plays a crucial role in regulating cellular energy metabolism,
mitochondrial biogenesis, and adipogenesis.[4][5] It interacts with and coactivates the
peroxisome proliferator-activated receptor-gamma (PPARY), a master regulator of adipocyte
differentiation.[6][7][8] By upregulating PGC-1a, Adifyline™ is suggested to enhance the rate
of adipogenesis, leading to greater lipid accumulation and volume growth in targeted areas.[1]

[3]14]

These application notes provide a detailed protocol for quantifying the in vitro effects of
Adifyline™ on PGC-1a mRNA expression in human preadipocytes using quantitative reverse
transcription-polymerase chain reaction (QRT-PCR).

Signaling Pathway of Adifyline™ in Adipogenesis
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Adifyline™ is believed to initiate a signaling cascade that culminates in adipogenesis. The
peptide stimulates the expression of PGC-1a, which then co-activates PPARY.[6] The activated
PPARYy, in conjunction with other transcription factors, binds to specific DNA regions to regulate
the expression of genes involved in adipocyte differentiation and lipid metabolism.[6][9][10] This
ultimately leads to the maturation of preadipocytes into lipid-storing adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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